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Compound of Interest

Compound Name: 2-Bromo-4-methylaniline

Cat. No.: B145976 Get Quote

Application Note

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the N-acetylation of 2-bromo-4-methylaniline
to synthesize N-(2-bromo-4-methylphenyl)acetamide. This reaction is a fundamental

transformation in organic synthesis, often employed to protect the amino group during

subsequent reactions or to introduce an acetamido moiety into a molecule, a common

functional group in many pharmaceutical compounds. The procedure described herein utilizes

acetic anhydride as the acetylating agent in the presence of a weak base, sodium acetate, to

facilitate the reaction and neutralize the acetic acid byproduct. This method is generally high-

yielding and results in a product that can be readily purified by recrystallization.

Chemical Properties and Data
The following table summarizes the key quantitative data for the reactant and the product.
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Property
2-Bromo-4-methylaniline
(Reactant)

N-(2-bromo-4-
methylphenyl)acetamide
(Product)

Molecular Formula C₇H₈BrN C₉H₁₀BrNO

Molecular Weight 186.05 g/mol 228.09 g/mol

Appearance
Light yellow to brown solid or

liquid

White to off-white crystalline

solid

Melting Point 25-29 °C 118-121 °C[1]

Typical Reaction Yield Not Applicable 85-95% (Estimated)

Experimental Protocol: Synthesis of N-(2-bromo-4-
methylphenyl)acetamide
This protocol details the N-acetylation of 2-bromo-4-methylaniline using acetic anhydride and

sodium acetate.

Materials:

2-Bromo-4-methylaniline

Acetic anhydride

Glacial acetic acid

Sodium acetate, anhydrous

Ethanol

Deionized water

Round-bottom flask

Reflux condenser
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Magnetic stirrer and stir bar

Heating mantle or oil bath

Beaker

Büchner funnel and filter paper

Vacuum flask

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve

10.0 g (53.7 mmol) of 2-bromo-4-methylaniline in 50 mL of glacial acetic acid.

Addition of Acetic Anhydride: To the stirring solution, add 6.0 mL (64.5 mmol, 1.2 equivalents)

of acetic anhydride.

Heating: Attach a reflux condenser to the flask and heat the reaction mixture to a gentle

reflux (approximately 118 °C) using a heating mantle or oil bath. Maintain the reflux for 1

hour.

Reaction Quenching and Precipitation: After 1 hour, remove the heat source and allow the

reaction mixture to cool to room temperature. Slowly and carefully pour the cooled reaction

mixture into a 600 mL beaker containing 300 mL of ice-cold water while stirring. A white

precipitate of N-(2-bromo-4-methylphenyl)acetamide will form.

Neutralization: To the aqueous suspension, slowly add a saturated aqueous solution of

sodium bicarbonate until the effervescence ceases and the pH of the solution is neutral (pH

~7). This step neutralizes the excess acetic acid.

Isolation of Crude Product: Collect the crude product by vacuum filtration using a Büchner

funnel. Wash the filter cake with copious amounts of cold deionized water to remove any

remaining salts and acetic acid.

Purification by Recrystallization: Transfer the crude solid to a beaker and recrystallize from

an ethanol/water mixture. Dissolve the solid in a minimal amount of hot ethanol and then add
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hot water dropwise until the solution becomes slightly turbid. Allow the solution to cool slowly

to room temperature and then in an ice bath to maximize crystal formation.

Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold

ethanol, and dry under vacuum to a constant weight.

Experimental Workflow
The following diagram illustrates the key steps in the synthesis of N-(2-bromo-4-

methylphenyl)acetamide.
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Caption: Workflow for the N-acetylation of 2-Bromo-4-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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